N-Benzyl-N,N-dipropylpropan-1-aminium bromide
Overview
Description
“N-Benzyl-N,N-dipropylpropan-1-aminium bromide” is a quaternary ammonium compound. It is also known as benzethonium bromide. This compound is related to N-Benzyl-N,N-dimethyldodecan-1-aminium (benzododecinium) bromide, which is used as a preservative and antiseptic in pharmaceutical products .
Synthesis Analysis
While specific synthesis methods for “N-Benzyl-N,N-dipropylpropan-1-aminium bromide” were not found, related compounds such as N-Benzyl-N,N-dipropylpropan-1-aminium chloride have been synthesized . The synthesis process typically involves the use of sulfur trioxide trimethylamine complex and triethylamine in an ethanol-water solution .
Molecular Structure Analysis
The molecular formula of “N-Benzyl-N,N-dipropylpropan-1-aminium bromide” is C16H28BrN . Its molecular weight is 314.3 g/mol . The structure includes a benzyl group attached to a nitrogen atom, which is also connected to three propyl groups .
Physical And Chemical Properties Analysis
“N-Benzyl-N,N-dipropylpropan-1-aminium bromide” has a molecular weight of 314.3 g/mol . It is highly soluble in water . Other physical and chemical properties such as boiling point, density, and molar refractivity were not found in the search results.
Scientific Research Applications
Micellar Systems in Drug Delivery
N-Benzyl-N,N-dipropylpropan-1-aminium bromide: is utilized in the formation of micellar systems, which are colloidal assemblies that can encapsulate poorly water-soluble substances. These micelles are particularly useful in the pharmaceutical industry for drug delivery applications. The compound acts as a cationic surfactant, which helps in forming micelles that can serve as nanocarriers, enhancing the solubility and bioavailability of therapeutic agents .
Antiseptic and Preservative in Pharmaceuticals
Due to its quaternary ammonium structure, this compound exhibits antimicrobial properties, making it an effective preservative and antiseptic. It’s highly soluble in water, which allows it to be easily incorporated into various pharmaceutical formulations to prevent contamination and prolong shelf life .
Thermodynamic Studies in Solution Chemistry
The thermodynamic properties of N-Benzyl-N,N-dipropylpropan-1-aminium bromide in binary mixtures, such as with propane-1,2-diol, are of significant interest. Studies focus on understanding the critical micellar concentration, the spontaneity of micellization (indicated by negative ΔG° values), and the effects of different solvents on the stability and structure of micelles. These studies are crucial for designing better industrial and pharmaceutical products .
Electrical Conductivity Enhancement
In electrochemistry, the ionic nature of N-Benzyl-N,N-dipropylpropan-1-aminium bromide is exploited to enhance the electrical conductivity of solutions. This is particularly useful in the development of electrolytes for batteries and other energy storage devices .
Surfactant Properties in Cosmetic Industry
As a surfactant, this compound can reduce surface tension, which is beneficial in cosmetic formulations. It helps in the stabilization of emulsions and improves the texture and spreadability of creams and lotions .
Food Industry Applications
While not directly used in food, the study of its interactions with substances like propane-1,2-diol, which is a common food additive, is important. Understanding these interactions helps in the development of food packaging and preservation technologies that ensure safety and longevity of food products .
Nanotechnology Research
The ability of N-Benzyl-N,N-dipropylpropan-1-aminium bromide to form micelles and act as a carrier for hydrophobic molecules positions it as a potential candidate for the creation of nanoscale devices and systems. Its role in nanotechnology could be pivotal in the targeted delivery of drugs or the creation of nanosensors .
Analytical Chemistry Applications
In analytical chemistry, the compound’s properties can be harnessed in the development of new methods for substance detection and quantification. Its ionic nature and interaction with other molecules could lead to advancements in chromatography and spectrometry techniques .
properties
IUPAC Name |
benzyl(tripropyl)azanium;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N.BrH/c1-4-12-17(13-5-2,14-6-3)15-16-10-8-7-9-11-16;/h7-11H,4-6,12-15H2,1-3H3;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSPKGDDLQQVQSG-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC[N+](CCC)(CCC)CC1=CC=CC=C1.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28BrN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30516624 |
Source
|
| Record name | N-Benzyl-N,N-dipropylpropan-1-aminium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30516624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzyl-N,N-dipropylpropan-1-aminium bromide | |
CAS RN |
5350-75-4 |
Source
|
| Record name | NSC62 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=62 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | N-Benzyl-N,N-dipropylpropan-1-aminium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30516624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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